Cas no 1000343-55-4 (3-Iodo-6-methyl-5-nitro-1H-indazole)

• Product Name: 3-Iodo-6-methyl-5-nitro-1H-indazole
• CAS No: 1000343-55-4
• MF: C₈H₆IN₃O₂
• MW: 303.056613445282
• CID: 1089631
• PubChem ID: 24729257
• Update Time: 2025-06-15

3-Iodo-6-methyl-5-nitro-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-6-methyl-5-nitro-1H-indazole
• 6-Methyl-5-nitro-3-iodo-1H-indazole
• 3-iodo-6-methyl-5-nitro-2H-indazole
• 3-IODO-5-NITRO-6-METHYL (1H)INDAZOLE
• FCH1390240
• AK141093
• AX8281292
• DTXSID40646663
• AKOS022173136
• C13957
• A935549
• MFCD09026988
• 1H-Indazole, 3-iodo-6-methyl-5-nitro-
• CS-0036540
• DS-7210
• SCHEMBL1028170
• DA-23512
• 1000343-55-4

• Inchi： 1S/C8H6IN3O2/c1-4-2-6-5(8(9)11-10-6)3-7(4)12(13)14/h2-3H,1H3,(H,10,11)
• InChI Key： UMRBFGNXSMPUHB-UHFFFAOYSA-N
• SMILES： IC1=C2C=C(C(C)=CC2=NN1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 302.95047g/mol
• Monoisotopic Mass: 302.95047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.5
• XLogP3: 2.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 3-Iodo-6-methyl-5-nitro-1H-indazole

Professional Introduction to 3-Iodo-6-methyl-5-nitro-1H-indazole (CAS No. 1000343-55-4)

3-Iodo-6-methyl-5-nitro-1H-indazole is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 1000343-55-4, belongs to the indazole class of molecules, which are known for their diverse biological activities and potential applications in drug development. The structural features of this compound, including the presence of an iodine atom, a methyl group, and a nitro group, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The< strong>3-Iodo-6-methyl-5-nitro-1H-indazole molecule exhibits a complex interplay of electronic and steric effects due to its functional groups. The iodine substituent at the 3-position enhances its electrophilicity, making it a suitable candidate for further functionalization through cross-coupling reactions such as Suzuki or Sonogashira couplings. These reactions are pivotal in constructing more elaborate molecular architectures, which can be explored for their pharmacological efficacy.

The< strong>5-nitro group introduces a strong electron-withdrawing effect, which can influence the reactivity of the adjacent positions on the indazole ring. This nitro group is often utilized as a handle for further chemical modifications, including reduction to an amine or diazotization followed by coupling reactions. Such transformations are crucial in the synthesis of biologically active compounds, particularly in the development of novel therapeutic agents.

In recent years, there has been growing interest in indazole derivatives due to their demonstrated biological activities. Studies have shown that< strong>3-Iodo-6-methyl-5-nitro-1H-indazole and its analogs exhibit potential as kinase inhibitors, anticancer agents, and antimicrobial compounds. For instance, research has highlighted the importance of indazole scaffolds in modulating tyrosine kinase activity, which is a key target in the treatment of various cancers. The< strong>methyl group at the 6-position may play a role in stabilizing the molecule and influencing its binding affinity to biological targets.

The< strong>CAS No. 1000343-55-4 identifier ensures that researchers can reliably source and reference this compound in their studies. Its precise chemical specification allows for consistent reproducibility in experimental conditions, which is essential for rigorous scientific investigation. The compound's stability under various storage conditions and its compatibility with standard synthetic protocols make it a practical choice for both academic and industrial research laboratories.

Advances in computational chemistry have also contributed to the understanding of< strong>3-Iodo-6-methyl-5-nitro-1H-indazole. Molecular modeling studies can predict the compound's interaction with biological targets, providing insights into its potential pharmacological effects. These computational approaches are increasingly integrated into drug discovery pipelines, enabling faster identification of lead compounds with high binding affinity and favorable pharmacokinetic properties.

The< strong>nitro group's redox properties have been exploited in various synthetic strategies. Reduction of the nitro group to an amine can yield a more nucleophilic species, which can undergo further functionalization. This transformation is particularly useful in constructing complex molecules with multiple reactive sites. Additionally, diazotization followed by coupling with aromatic or heteroaromatic compounds allows for the creation of biaryl structures, which are prevalent in many bioactive molecules.

In conclusion, 3-Iodo-6-methyl-5-nitro-1H-indazole (CAS No. 1000343-55-4) is a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features enable diverse synthetic modifications, making it a valuable building block for developing new therapeutic agents. The growing body of research on indazole derivatives underscores their importance in medicinal chemistry and highlights the need for continued exploration of their biological activities.